1-(3,4-dimethylphenyl)-5-oxo-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-(3,4-dimethylphenyl)-5-oxo-N-[(4-oxo-3H-phthalazin-1-yl)methyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H22N4O3/c1-13-7-8-16(9-14(13)2)26-12-15(10-20(26)27)21(28)23-11-19-17-5-3-4-6-18(17)22(29)25-24-19/h3-9,15H,10-12H2,1-2H3,(H,23,28)(H,25,29)
• InChI Key: DXZGSUTYKOYNIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NCC3=NNC(=O)C4=CC=CC=C43)C
• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol
• CAS No.: 899985-14-9

Description

1-(3,4-dimethylphenyl)-5-oxo-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N4O3 and its molecular weight is 390.443. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Drug Metabolism

Research on the metabolism and disposition of novel therapeutic agents is crucial for understanding their efficacy, toxicity, and pharmacokinetic profiles. For example, the study of venetoclax's absorption, metabolism, and excretion in humans illustrates the importance of identifying metabolic pathways and the role of enzymes in drug biotransformation (Liu et al., 2017). Such studies are essential for the development of new drugs, ensuring their safe and effective use.

Environmental and Occupational Health

Exposure to chemicals in the environment or workplace can have significant health implications. Investigations into the metabolism and effects of exposure to specific compounds, such as acrylamide and its hemoglobin adduct formation in humans, provide insights into potential risks and mechanisms of toxicity (Fennell et al., 2005). Understanding these processes is crucial for developing safety guidelines and protective measures against harmful exposures.

Dietary Exposures and Cancer Risk

The study of heterocyclic amines (HCAs) formed during the cooking of meats and their association with cancer risk is an area of significant interest. Research on the dietary intake of HCAs and their metabolic activation can inform public health recommendations and strategies to reduce cancer risk associated with diet (Sinha et al., 2000). Such studies exemplify the application of scientific research in guiding dietary practices and cancer prevention efforts.